2-[4-(2-Hydroxy-3-morpholinopropoxy)phenyl]acetamide

• IUPAC Name: 2-[4-(2-hydroxy-3-morpholin-4-ylpropoxy)phenyl]acetamide
• InChI: InChI=1S/C15H22N2O4/c16-15(19)9-12-1-3-14(4-2-12)21-11-13(18)10-17-5-7-20-8-6-17/h1-4,13,18H,5-11H2,(H2,16,19)
• InChI Key: CXOXNROSKVCBFE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(COC2=CC=C(C=C2)CC(=O)N)O
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

2-[4-(2-Hydroxy-3-morpholinopropoxy)phenyl]acetamide, also known as E-4031, is a chemical compound that has been extensively researched for its potential use in treating cardiac arrhythmias. This compound belongs to a class of drugs known as potassium channel blockers, which work by inhibiting the flow of potassium ions through ion channels in the heart.

Scientific Research Applications

• Antimicrobial Applications :

  • A study by Jayadevappa et al. (2012) synthesized a new class of biologically active 2-(4-(2-morpholinoethoxy)phenyl)-N-phenylacetamides from hydroxyphenylacetic acid. These compounds demonstrated superior in vitro antimicrobial activity compared to standard drugs like clotrimazole and streptomycin against various fungal and bacterial strains (Jayadevappa, Nagendrappa, Umesh, & Chandrashekar, 2012).

• DNA and Protein Binding Studies :

  • Research by Raj (2020) involved synthesizing N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide derivatives and studying their DNA-binding interactions with calf thymus DNA. The compounds exhibited interactions via intercalation, indicating potential applications in DNA-targeted therapies (Raj, 2020).

• Drug Development for Antimalarial Activity :

  • Werbel et al. (1986) conducted a study that led to the development of compounds with antimalarial potency. The study's focus was on 5-[(7-chloro-4-quinolinyl)amino]-3-[(alkylamino)methyl] [1,1'-biphenyl]-2-ols and N omega-oxides, demonstrating significant antimalarial activity against various strains of Plasmodium berghei in mice (Werbel, Cook, Elslager, Hung, Johnson, Kesten, Mcnamara, Ortwine, & Worth, 1986).

• Memory Enhancement and Acetylcholinesterase Inhibition :

  • Piplani et al. (2018) synthesized a series of N-(4-hydroxyphenyl)-3,4,5-trimethoxybenzamide derivatives with potent memory-enhancing properties. These derivatives also exhibited acetylcholinesterase-inhibiting activity, suggesting their potential use in treating cognitive disorders (Piplani, Sharma, Mehta, & Malik, 2018).

• Antioxidant Activity :

  • Dinis, Maderia, & Almeida (1994) investigated the antioxidant actions of phenolic compounds like acetaminophen (a derivative of N-(4-hydroxyphenyl)acetamide). Their study demonstrated the compound's ability to inhibit lipid peroxidation, indicating its potential as an antioxidant in therapeutic applications (Dinis, Maderia, & Almeida, 1994).

• Antifungal Agents :

  • Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as effective fungicidal agents against Candida and Aspergillus species. The study highlighted the potential of these compounds as broad-spectrum antifungal agents (Bardiot, Thevissen, De Brucker, Peeters, Cos, Taborda, McNaughton, Maes, Chaltin, Cammue, & Marchand, 2015).

• Development of Histamine H3 Receptor Inverse Agonists :

  • Nirogi et al. (2019) developed a compound, N-[4-(1-cyclobutylpiperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride, as a potent histamine H3 receptor inverse agonist. This compound showed potential therapeutic utility in treating sleep disorders (Nirogi, Shinde, Mohammed, Badange, Reballi, Bandyala, Saraf, Bojja, Manchineella, Achanta, Kandukuri, Subramanian, Benade, Palacharla, Jayarajan, Pandey, & Jasti, 2019).